Cas no 2229187-91-9 (2-(dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol)

• Product Name: 2-(dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol
• CAS No: 2229187-91-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5860889
• PubChem ID: 165780358
• Update Time: 2025-05-19

2-(dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol
• 2-[(dimethylamino)methyl]-4-[(pyrrolidin-2-yl)methyl]phenol
• EN300-1755186
• 2229187-91-9

• Inchi： 1S/C14H22N2O/c1-16(2)10-12-8-11(5-6-14(12)17)9-13-4-3-7-15-13/h5-6,8,13,15,17H,3-4,7,9-10H2,1-2H3
• InChI Key： NLMATUXIFVNBDD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)CC1CCCN1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol

Comprehensive Overview of 2-(Dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol (CAS No. 2229187-91-9)

2-(Dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol (CAS No. 2229187-91-9) is a structurally unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This compound features a phenol core substituted with both a dimethylaminomethyl group and a pyrrolidin-2-ylmethyl moiety, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which are currently under investigation for various therapeutic targets.

The synthesis of 2-(Dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol involves multi-step organic reactions, often starting from readily available phenolic precursors. Key steps include Mannich reactions and reductive amination, which introduce the dimethylamino and pyrrolidine functionalities, respectively. The compound's structural complexity and chirality (due to the pyrrolidine ring) make it a fascinating subject for stereochemical studies. Recent publications highlight its role in the development of novel drug candidates, particularly in the fields of neurology and anti-inflammatory agents.

In the context of current trends, 2-(Dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol aligns with the growing demand for small-molecule modulators of biological pathways. Searches for terms like "phenol derivatives in drug discovery" and "multifunctional amine compounds" reflect the scientific community's interest in such molecules. Additionally, its potential as a ligand for metal coordination has sparked discussions in materials science forums, where users often inquire about "hybrid organic-inorganic materials" and "catalysts design."

From a physicochemical perspective, this compound exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for its handling in laboratory settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize its purity and confirm its structure. Stability studies suggest that it should be stored under anhydrous conditions to prevent degradation, a common query among researchers working with amine-containing compounds.

The mechanistic studies of 2-(Dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol often focus on its hydrogen-bonding capacity and electronic effects, which influence its reactivity. Computational chemistry tools, including density functional theory (DFT) calculations, are increasingly used to predict its behavior in complex systems. These approaches address frequent search queries like "how to predict compound reactivity" and "computational modeling of organic molecules," bridging theory and experimental practice.

Looking ahead, the compound's adaptability positions it as a promising candidate for structure-activity relationship (SAR) studies. Its modular structure allows for systematic variations to optimize properties such as bioavailability and target selectivity. As the pharmaceutical industry shifts toward personalized medicine, molecules like 2-(Dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol may play a pivotal role in designing next-generation therapeutics. This aligns with trending topics such as "AI-driven drug design" and "fragment-based drug discovery," which dominate contemporary scientific discourse.

In summary, 2-(Dimethylamino)methyl-4-(pyrrolidin-2-yl)methylphenol (CAS No. 2229187-91-9) represents a compelling case study in modern organic chemistry. Its multifunctional architecture, combined with emerging applications, ensures its relevance in both academic and industrial research. By addressing key questions around its synthesis, properties, and potential uses, this overview caters to the curiosity of researchers and aligns with frequently searched topics in the field.